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Andropanolide Andropanolide
Brand Name: Vulcanchem
CAS No.: 869807-57-8
VCID: VC0146333
InChI: InChI=1S/C20H30O5/c1-12-4-7-16-19(2,9-8-17(23)20(16,3)11-21)14(12)6-5-13-15(22)10-25-18(13)24/h5,14-17,21-23H,1,4,6-11H2,2-3H3/b13-5-/t14-,15-,16+,17-,19+,20+/m1/s1
SMILES: CC12CCC(C(C1CCC(=C)C2CC=C3C(COC3=O)O)(C)CO)O
Molecular Formula: C20H30O5
Molecular Weight: 350.4 g/mol

Andropanolide

CAS No.: 869807-57-8

Reference Standards

VCID: VC0146333

Molecular Formula: C20H30O5

Molecular Weight: 350.4 g/mol

Andropanolide - 869807-57-8

CAS No. 869807-57-8
Product Name Andropanolide
Molecular Formula C20H30O5
Molecular Weight 350.4 g/mol
IUPAC Name (3Z,4S)-3-[2-[(1R,4aS,5R,6R,8aS)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethylidene]-4-hydroxyoxolan-2-one
Standard InChI InChI=1S/C20H30O5/c1-12-4-7-16-19(2,9-8-17(23)20(16,3)11-21)14(12)6-5-13-15(22)10-25-18(13)24/h5,14-17,21-23H,1,4,6-11H2,2-3H3/b13-5-/t14-,15-,16+,17-,19+,20+/m1/s1
Standard InChIKey BOJKULTULYSRAS-QPSYGYIJSA-N
Isomeric SMILES C[C@@]12CC[C@H]([C@@]([C@H]1CCC(=C)[C@H]2C/C=C\3/[C@@H](COC3=O)O)(C)CO)O
SMILES CC12CCC(C(C1CCC(=C)C2CC=C3C(COC3=O)O)(C)CO)O
Canonical SMILES CC12CCC(C(C1CCC(=C)C2CC=C3C(COC3=O)O)(C)CO)O
Appearance Powder
Synonyms andropanolide
PubChem Compound 7067324
Last Modified Nov 11 2021
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